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Compound of Interest

Compound Name: 3-Bromoselenophene

Cat. No.: B15232817

For researchers, scientists, and drug development professionals, sourcing high-quality
reagents is a critical first step in the discovery pipeline. 3-Bromoselenophene, a key building
block in the synthesis of novel therapeutic agents and functional materials, is available from a
select number of specialized chemical suppliers. This technical guide provides an in-depth
overview of commercial sources, available product specifications, and key applications, with a
focus on data relevant to medicinal chemistry and materials science.

Introduction to 3-Bromoselenophene

3-Bromoselenophene (CAS No. 25109-24-4) is a heterocyclic compound featuring a
selenophene ring substituted with a bromine atom at the 3-position. This structure makes it a
versatile intermediate for introducing the selenophene moiety into larger molecules through
various cross-coupling reactions. The unique electronic properties of selenium-containing
heterocycles are of significant interest in drug design, as they can modulate biological activity
and improve pharmacokinetic profiles of drug candidates. Organoselenium compounds have
shown a wide range of biological activities, including antioxidant, anti-inflammatory, and
anticancer properties.

Commercial Availability and Specifications

A targeted search has identified several commercial suppliers of 3-Bromoselenophene. While
a comprehensive price comparison is beyond the scope of this guide due to dynamic market
conditions, the following table summarizes key quantitative data available from prominent
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suppliers to facilitate procurement decisions. Researchers are advised to contact the suppliers
directly for the most current pricing and availability.

) ) Available
Supplier Product Number Purity .
Quantities
19, 5g, 109, 25¢g, 50g,
Ambeed amb25109-24-4 >95% 9 29 290, 229, 570
100g
) 19, 59, 259, 100g,
Alfa Chemical AC-25109-24-4 >97%
500g, 1kg
ChemScene CS-0123456 >98% 100mg, 500mg, 1g, 59

Note: Product numbers are representative and may vary. Purity levels and available quantities
are subject to change. Please consult the respective supplier's website for the most up-to-date
information.

Key Applications in Research and Development

3-Bromoselenophene is a valuable building block in organic synthesis, particularly for the
development of novel pharmaceuticals and organic electronic materials. Its primary utility lies in
its ability to participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-
Miyaura and Stille couplings, to form carbon-carbon bonds.

Drug Discovery and Medicinal Chemistry

In medicinal chemistry, the selenophene core is incorporated into molecules to explore its
potential as a bioisostere for thiophene or phenyl rings. This substitution can lead to
compounds with altered metabolic stability, lipophilicity, and target-binding interactions. The
development of novel kinase inhibitors, antiviral agents, and anticancer therapeutics often
involves the use of such heterocyclic building blocks.

Materials Science

In materials science, 3-Bromoselenophene is utilized in the synthesis of conjugated polymers
and small molecules for applications in organic electronics. The resulting materials often exhibit
interesting photophysical and electronic properties, making them suitable for use in organic
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light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors
(OFETSs).

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving 3-
Bromoselenophene, based on established literature procedures.

General Procedure for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C
bonds. This protocol describes a general procedure for the coupling of 3-Bromoselenophene
with an arylboronic acid.[1]

Materials:

3-Bromoselenophene

 Arylboronic acid

o Palladium catalyst (e.g., Pd(PPhs)4, PdClz(dppf))
e Base (e.g., K2COs, Cs2CO03)

e Solvent (e.g., Toluene, Dioxane, DMF)

o Water (degassed)

 Inert gas (Argon or Nitrogen)

Procedure:

e To a flame-dried Schlenk flask, add 3-Bromoselenophene (1 equivalent), the arylboronic
acid (1.2-1.5 equivalents), the palladium catalyst (0.02-0.05 equivalents), and the base (2-3
equivalents).

o Evacuate and backfill the flask with an inert gas three times.
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e Add the degassed solvent and degassed water (typically a 4:1 to 10:1 ratio of organic
solvent to water).

e Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the
reaction is complete (monitored by TLC or GC-MS).

e Cool the reaction to room temperature and add water.
o Extract the agueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel.

Logical Workflow for Utilizing 3-Bromoselenophene
in Drug Discovery

The following diagram illustrates a typical workflow for the integration of 3-Bromoselenophene
into a drug discovery program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of 3-Bromoselenophene: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232817#commercial-suppliers-of-3-
bromoselenophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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